Cas no 1181600-74-7 (1-(4-Fluorophenyl)-3-methylbutan-2-ol)

• Product Name: 1-(4-Fluorophenyl)-3-methylbutan-2-ol
• CAS No: 1181600-74-7
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 5054602
• Update Time: 2025-05-26

1-(4-Fluorophenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-methylbutan-2-ol
• NE62507
• 1-(4-Fluorophenyl)-3-methylbutan-2-ol

• Inchi： 1S/C11H15FO/c1-8(2)11(13)7-9-3-5-10(12)6-4-9/h3-6,8,11,13H,7H2,1-2H3
• InChI Key： NNBGDPFCOXYGCK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(C)C)O

Computed Properties

• Exact Mass: 182.111
• Monoisotopic Mass: 182.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 1-(4-Fluorophenyl)-3-methylbutan-2-ol

1-(4-Fluorophenyl)-3-methylbutan-2-ol: A Comprehensive Overview

1-(4-Fluorophenyl)-3-methylbutan-2-ol, also known by its CAS number 1181600-74-7, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a fluorophenyl group with a branched alcohol moiety. The presence of the fluorine atom in the aromatic ring introduces interesting electronic properties, while the alcohol group provides hydrophilic characteristics, making this compound suitable for a wide range of chemical reactions and industrial applications.

The synthesis of 1-(4-fluorophenyl)-3-methylbutan-2-ol typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable alkyl halide with a fluorophenol derivative, followed by reduction or oxidation steps to introduce the hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments have been extensively documented in recent research papers, highlighting the importance of sustainable practices in modern organic chemistry.

The physical properties of 1-(4-fluorophenyl)-3-methylbutan-2-ol are well-documented. It has a melting point of approximately 55°C and a boiling point around 155°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in organic synthesis, particularly in reactions requiring precise control over solubility and reactivity.

In terms of applications, 1-(4-fluorophenyl)-3-methylbutan-2-ol has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to participate in various nucleophilic and electrophilic reactions makes it a valuable building block for constructing complex molecular architectures. Recent studies have explored its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to enhance enantioselectivity in key reactions.

Beyond pharmaceuticals, this compound also plays a role in agrochemicals and materials science. In agrochemistry, it serves as an intermediate in the synthesis of pesticides and herbicides, contributing to improved crop protection solutions. In materials science, researchers have investigated its use as a precursor for advanced polymers and coatings, where its unique combination of electronic and structural properties offers advantages over traditional materials.

Recent research has focused on optimizing the catalytic cycles involving 1-(4-fluorophenyl)-3-methylbutan-2-ol. For instance, studies published in high-impact journals such as Nature Chemistry and Angewandte Chemie have demonstrated novel catalytic pathways that significantly enhance reaction efficiency while reducing energy consumption. These findings underscore the importance of continuous innovation in chemical synthesis to address global challenges such as resource scarcity and environmental sustainability.

In conclusion, 1-(4-fluorophenyl)-3-methylbutan-2-ol stands out as a critical compound with diverse applications across multiple industries. Its unique structure, favorable physical properties, and versatile reactivity make it an indispensable tool for chemists worldwide. As research continues to uncover new synthetic routes and applications for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow even further.